Cas no 139965-10-9 ((R)-Fexofenadine)

• Product Name: (R)-Fexofenadine
• CAS No: 139965-10-9
• MF: C₃₂H₃₉NO₄
• MW: 501.656369447708
• MDL: MFCD09840618
• CID: 102101
• PubChem ID: 9870655
• Update Time: 2025-04-18

(R)-Fexofenadine Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,4-[(1R)-1-hydroxy-4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]butyl]-a,a-dimethyl-
• R-FEXOFENADINE
• (R)-Fexofenadine
• Benzeneacetic acid,4-[(1R)-1-hydroxy-4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]butyl]-a,a-dim...
• Benzeneacetic acid, 4-[(1R)-1-hydroxy-4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]butyl]-α,α-dimethyl-
• Benzeneacetic acid, 4-[1-hydroxy-4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]butyl]-α,α-dimethyl-, (R)-
• R-Carboxyterfenadine,R-Terfenadinecarboxylate
• AM84489
• SCHEMBL1972366
• DTXSID601039498
• J-007338
• Benzeneacetic acid, 4-[(1R)-1-hydroxy-4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]butyl]-alpha,alpha-dimethyl-
• HMS2233N24
• (R)-(+)-4-[4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]-1-hydroxybutyl]-alpha,alpha-dimethylbenzeneacetic acid
• 2-{4-[(1R)-1-hydroxy-4-[4-(hydroxydiphenylmethyl)piperidin-1-yl]butyl]phenyl}-2-methylpropanoic acid
• MLS001165756
• 4-[(1R)-1-Hydroxy-4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]butyl]-alpha,alpha-dimethyl-benzeneacetic Aci
• 139965-10-9
• CHEMBL73285
• RWTNPBWLLIMQHL-GDLZYMKVSA-N
• EN300-25618160
• SMR000550479
• 2-[4-[(1R)-1-hydroxy-4-[4-[hydroxy(diphenyl)methyl]piperidin-1-yl]butyl]phenyl]-2-methylpropanoic acid

• MDL： MFCD09840618
• Inchi： 1S/C32H39NO4/c1-31(2,30(35)36)25-17-15-24(16-18-25)29(34)14-9-21-33-22-19-28(20-23-33)32(37,26-10-5-3-6-11-26)27-12-7-4-8-13-27/h3-8,10-13,15-18,28-29,34,37H,9,14,19-23H2,1-2H3,(H,35,36)/t29-/m1/s1
• InChI Key： RWTNPBWLLIMQHL-GDLZYMKVSA-N
• SMILES： OC(C1C=CC=CC=1)(C1C=CC=CC=1)C1CCN(CCC[C@H](C2C=CC(=CC=2)C(C(=O)O)(C)C)O)CC1

Computed Properties

• Exact Mass: 501.28790873g/mol
• Monoisotopic Mass: 501.28790873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 10
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 81Ų

Experimental Properties

• Color/Form: Solid
• Density: 1.2±0.1 g/cm3
• Melting Point: 141-143°C
• Boiling Point: 697.3±55.0 °C at 760 mmHg
• Flash Point: 375.5±31.5 °C
• PSA: 81.00000
• LogP: 5.44840
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

(R)-Fexofenadine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)